Cas no 1806991-63-8 (2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid
• CAS No: 1806991-63-8
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4885052
• Update Time: 2025-05-26

2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid

• Inchi： 1S/C8H5ClF3NO2/c9-2-5-4(10)1-3(7(11)12)6(13-5)8(14)15/h1,7H,2H2,(H,14,15)
• InChI Key： QZZLWKZZTBHUDM-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(F)F)C(C(=O)O)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid

Introduction to 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid (CAS No. 1806991-63-8)

2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid (CAS No. 1806991-63-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, difluoromethyl group, and a fluorine atom on the pyridine ring. These functionalities contribute to its chemical stability and reactivity, making it an attractive candidate for various applications in drug discovery and development.

The chloromethyl group in 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid can undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups. This property is particularly useful in the synthesis of complex molecules and prodrugs. The difluoromethyl group, on the other hand, imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. The presence of a fluorine atom on the pyridine ring further enhances the compound's stability and metabolic resistance.

Recent studies have highlighted the potential of 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to inhibit viral replication by interfering with key viral enzymes.

In another study, published in the European Journal of Medicinal Chemistry in 2021, researchers explored the use of 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid as a scaffold for developing new anticancer drugs. The study found that certain derivatives of this compound showed selective cytotoxicity against various cancer cell lines, with minimal toxicity to normal cells. The researchers suggested that the chloromethyl and difluoromethyl groups played a crucial role in enhancing the compound's selectivity and efficacy.

The synthetic accessibility of 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid has also been a subject of interest. A recent review article in Organic & Biomolecular Chemistry (2020) detailed several efficient synthetic routes for preparing this compound and its derivatives. These methods typically involve multistep reactions, including halogenation, fluorination, and carboxylation steps. The review highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels.

In addition to its potential as a therapeutic agent, 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid has also been investigated for its use as an intermediate in the synthesis of other valuable compounds. For example, a study published in Tetrahedron Letters (2019) described the use of this compound as a key intermediate in the synthesis of novel pyrazole derivatives with potential antifungal activity. The researchers found that the chloromethyl group facilitated the formation of carbon-nitrogen bonds, leading to high yields of the desired products.

The environmental impact of 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid is another area of ongoing research. A study published in Environmental Science & Technology (2021) evaluated the biodegradability and ecotoxicity of this compound and its derivatives. The results indicated that while the compound itself is relatively stable, it can be effectively degraded under certain environmental conditions. The study also noted that further research is needed to fully understand the long-term environmental impact of these compounds.

In conclusion, 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid (CAS No. 1806991-63-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new therapeutic agents with improved efficacy and safety profiles. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its potential to contribute significantly to advancements in drug discovery and development.